Cas no 1421452-32-5 (N-[(3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-2-phenoxypropanamide)

• Product Name: N-[(3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-2-phenoxypropanamide
• CAS No: 1421452-32-5
• MF: C₂₃H₂₅N₃O₃
• MW: 391.46290564537
• CID: 5474369
• Update Time: 2025-06-14

N-[(3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-2-phenoxypropanamide Chemical and Physical Properties

Names and Identifiers

• Propanamide, N-[(3-cyclopentyl-3,4-dihydro-4-oxo-1-phthalazinyl)methyl]-2-phenoxy-
• N-[(3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-2-phenoxypropanamide

• Inchi： 1S/C23H25N3O3/c1-16(29-18-11-3-2-4-12-18)22(27)24-15-21-19-13-7-8-14-20(19)23(28)26(25-21)17-9-5-6-10-17/h2-4,7-8,11-14,16-17H,5-6,9-10,15H2,1H3,(H,24,27)
• InChI Key： IJISPOPHEUBSHP-UHFFFAOYSA-N
• SMILES： C(NCC1C2=C(C=CC=C2)C(=O)N(C2CCCC2)N=1)(=O)C(OC1=CC=CC=C1)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines

Additional information on N-[(3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-2-phenoxypropanamide

Comprehensive Overview of N-[(3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-2-phenoxypropanamide (CAS No. 1421452-32-5)

N-[(3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-2-phenoxypropanamide, identified by its CAS number 1421452-32-5, is a specialized organic compound that has garnered significant interest in pharmaceutical and biochemical research. This compound, with its intricate molecular structure, is often explored for its potential applications in drug discovery and development. Researchers are particularly intrigued by its phthalazine core, which is known for its versatility in medicinal chemistry. The presence of a cyclopentyl group and a phenoxypropanamide moiety further enhances its potential as a scaffold for designing novel therapeutic agents.

In recent years, the demand for small molecule inhibitors and targeted therapies has surged, driven by advancements in precision medicine. N-[(3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-2-phenoxypropanamide aligns with this trend, as its structure suggests potential interactions with various biological targets. Scientists are investigating its role in modulating enzyme activity and protein-protein interactions, which are critical in diseases like cancer and inflammatory disorders. The compound's CAS no. 1421452-32-5 is frequently cited in patent literature, indicating its relevance in proprietary research.

The synthesis of N-[(3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-2-phenoxypropanamide involves multi-step organic reactions, often starting with the functionalization of the phthalazinone backbone. Chemists employ techniques such as amide coupling and nucleophilic substitution to introduce the cyclopentyl and phenoxypropanamide groups. The compound's purity and stability are meticulously monitored using HPLC and mass spectrometry, ensuring its suitability for high-throughput screening and preclinical studies.

One of the most searched questions in the context of CAS no. 1421452-32-5 is its potential as a kinase inhibitor. Kinases are pivotal in cellular signaling, and their dysregulation is implicated in numerous pathologies. Preliminary studies suggest that N-[(3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-2-phenoxypropanamide may exhibit selective inhibition against specific kinase families, making it a candidate for further optimization. This aligns with the growing interest in personalized medicine and targeted drug delivery, topics frequently explored in contemporary biomedical literature.

Another area of interest is the compound's potential in neurodegenerative disease research. The phthalazine scaffold has been studied for its neuroprotective properties, and modifications like those in N-[(3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-2-phenoxypropanamide could enhance its blood-brain barrier permeability. This is particularly relevant given the rising global prevalence of conditions like Alzheimer's and Parkinson's disease, which drive searches for new therapeutic approaches and biomarkers.

From a commercial perspective, CAS no. 1421452-32-5 is listed in catalogs of several specialty chemical suppliers, catering to academic and industrial researchers. Its pricing and availability are often queried, reflecting the compound's niche but growing demand. Suppliers emphasize its use in high-value research applications, such as fragment-based drug design and lead compound optimization, which are hot topics in pharmaceutical R&D.

In summary, N-[(3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-2-phenoxypropanamide (CAS no. 1421452-32-5) represents a promising avenue for scientific exploration. Its unique structure and potential biological activities make it a subject of ongoing investigation, particularly in the realms of drug discovery, enzyme modulation, and therapeutic targeting. As research progresses, this compound may emerge as a key player in addressing unmet medical needs, aligning with the broader goals of modern healthcare innovation.